Cyanamide, (4-methoxy-2-benzothiazolyl)-(9CI)

• CAS RN: 119283-89-5
• Molecular Formula: C9H7N3OS
• Molecular Weight: 205.24 g/mol
• IUPAC Name: (4-methoxy-1,3-benzothiazol-2-yl)cyanamide
• InChI: InChI=1S/C9H7N3OS/c1-13-6-3-2-4-7-8(6)12-9(14-7)11-5-10/h2-4H,1H3,(H,11,12)
• InChI Key: NAJLKZORBXBTEC-UHFFFAOYSA-N
• SMILES: COC1=C2C(=CC=C1)SC(=N2)NC#N
• synonyms: Cyanamide, (4-methoxy-2-benzothiazolyl)- (9CI)

Description

Cyanamide, (4-methoxy-2-benzothiazolyl)-(9CI) is a chemical compound with the molecular formula C8H8N2OS. It is a white crystalline powder that is soluble in water and has various scientific research applications.

Mechanism Of Action

The mechanism of action of cyanamide is not fully understood. It is thought to inhibit the growth of buds and shoots by interfering with the production of gibberellins, which are plant hormones that promote growth. Cyanamide has also been shown to inhibit the activity of enzymes involved in DNA synthesis, which may contribute to its anti-tumor effects.
Biochemical and Physiological Effects:
Cyanamide has various biochemical and physiological effects. It has been shown to increase the production of reactive oxygen species (ROS) in cells, which can lead to oxidative stress. Cyanamide has also been shown to inhibit the activity of enzymes involved in the metabolism of alcohol, which may contribute to its effects on the central nervous system.

Advantages And Limitations For Lab Experiments

Cyanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is readily available. Cyanamide is also stable under normal laboratory conditions. However, cyanamide has some limitations for lab experiments. It can be toxic to cells at high concentrations, and its effects on different cell types may vary.

Future Directions

For the study of cyanamide include the development of derivatives with improved activity and further elucidation of its mechanisms of action.

Synthesis Methods

Cyanamide can be synthesized by the reaction of calcium cyanamide with sulfuric acid. The reaction produces calcium sulfate and cyanamide. The cyanamide is then purified by recrystallization. Another method of synthesis involves the reaction of urea with calcium oxide at high temperature and pressure. This reaction produces calcium cyanamide, which can be hydrolyzed to produce cyanamide.

Scientific Research Applications

Cyanamide has various scientific research applications. It is used as a plant growth regulator, as it inhibits the growth of buds and shoots. It is also used in the synthesis of pharmaceuticals and agrochemicals. Cyanamide has been studied for its potential as an anti-tumor agent and for its effects on the central nervous system.